Cas no 2411-83-8 (Methyl 2,3-dihydroxybenzoate)

• Product Name: Methyl 2,3-dihydroxybenzoate
• CAS No: 2411-83-8
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00039520
• CID: 278762
• PubChem ID: 75484
• Update Time: 2025-10-29

Methyl 2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dihydroxybenzoate
• Benzoic acid,2,3-dihydroxy-, methyl ester
• o-Pyrocatechuic acid, methyl ester
• 2,3-Dihydroxybenzoic Acid Methyl Ester
• NSC 174147
• methyl2,3-dihydroxybenzoate
• Benzoic acid, 2,3-dihydroxy-, methyl ester
• DOAJWTSNTNAEIY-UHFFFAOYSA-N
• 2,3-Dihydroxy-benzoic acid methyl ester
• Methyl 2,3-dihydroxy-benzoate
• RARECHEM AL BF 0035
• Jsp004812
• 2,3-dihydroxybenzoic acid methyl
• dihydroxy benzoic acid methyl ester
• SCHEMBL433982
• MFCD00039520
• DTXSID20178836
• EINECS 219-317-2
• EN300-3215375
• NS00027560
• SY003495
• CHEMBL448062
• M1737
• 2411-83-8
• NSC-174147
• AI3-20956
• Z1198148165
• AKOS006281632
• FT-0728769
• CS-0150887
• AS-11325
• 2,3-dihydroxybenzoic acid-methyl ester
• Benzoic acid,3-dihydroxy-, methyl ester
• NSC174147
• AC-2986
• VFY35H6NLB
• Methyl 2,3-dihydroxybenzoic acid
• 3-Dihydroxybenzoate
• Methyl 2
• DTXCID80101327
• 3-Dihydroxybenzoic acid

• MDL： MFCD00039520
• Inchi： 1S/C8H8O4/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4,9-10H,1H3
• InChI Key： DOAJWTSNTNAEIY-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(=O)OC)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 96°C/3.5mmHg(lit.)
• Flash Point: 121.6±15.3 ºC,
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 66.76
• LogP: 0.88440

Methyl 2,3-dihydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2,3-dihydroxybenzoate

Methyl 2,3-dihydroxybenzoate (CAS No. 2411-83-8): Properties, Applications, and Market Insights

Methyl 2,3-dihydroxybenzoate (CAS No. 2411-83-8) is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical research. This ester derivative of 2,3-dihydroxybenzoic acid is gaining attention due to its unique chemical properties and potential benefits in various industries. In this comprehensive guide, we will explore its chemical structure, synthesis methods, applications, and the latest market trends.

The chemical formula of Methyl 2,3-dihydroxybenzoate is C8H8O4, and it belongs to the class of benzoate esters. Its molecular structure features two hydroxyl groups (-OH) and a methoxy group (-OCH3) attached to a benzene ring, which contributes to its solubility in polar solvents like water and ethanol. Researchers often study its antioxidant properties and potential as a bioactive compound in medicinal chemistry.

One of the most searched questions about Methyl 2,3-dihydroxybenzoate is: "What are the benefits of Methyl 2,3-dihydroxybenzoate in skincare?" Recent studies suggest that this compound may exhibit anti-aging effects due to its ability to scavenge free radicals and protect skin cells from oxidative stress. Cosmetic formulators are increasingly incorporating it into serums and creams targeting skin rejuvenation and UV protection.

In the pharmaceutical industry, Methyl 2,3-dihydroxybenzoate 2411-83-8 serves as an important intermediate for synthesizing various drug molecules. Its chelating properties make it valuable in developing metal-chelating therapeutics, particularly for conditions related to metal ion imbalance. The compound's low toxicity profile and good bioavailability have attracted significant research interest in recent years.

The synthesis of Methyl 2,3-dihydroxybenzoate typically involves esterification of 2,3-dihydroxybenzoic acid with methanol in the presence of an acid catalyst. Alternative green chemistry approaches using enzymatic catalysis or microwave-assisted synthesis are gaining popularity as researchers seek more sustainable production methods. These advancements align with current industry trends toward environmentally friendly processes.

Market analysis shows growing demand for Methyl 2,3-dihydroxybenzoate CAS 2411-83-8, particularly in the Asia-Pacific region where pharmaceutical and cosmetic industries are expanding rapidly. The compound's price has remained stable in recent years, with purity levels ranging from 95% to 99% available from major chemical suppliers. Quality control typically involves HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency.

Researchers frequently ask: "How does Methyl 2,3-dihydroxybenzoate compare to other phenolic compounds?" Compared to similar molecules like methyl gallate or protocatechuic acid derivatives, Methyl 2,3-dihydroxybenzoate offers distinct advantages in terms of chemical stability and solubility profile. Its balanced hydrophilic-lipophilic character makes it particularly useful in formulations requiring both water and oil compatibility.

Recent patent filings reveal innovative applications of 2411-83-8 Methyl 2,3-dihydroxybenzoate in food preservation and packaging materials. The compound's antimicrobial activity against certain foodborne pathogens has sparked interest in developing active packaging systems that extend shelf life while maintaining food safety. This application aligns with consumer demand for natural preservatives and reduced chemical additives in food products.

Storage and handling of Methyl 2,3-dihydroxybenzoate require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizers. While it's generally considered stable under normal conditions, proper material safety data sheet (MSDS) guidelines should always be followed when working with this chemical in industrial or research settings.

Future research directions for Methyl 2,3-dihydroxybenzoate CAS No. 2411-83-8 include exploring its potential in nanotechnology applications and drug delivery systems. Some studies suggest it could serve as a building block for designing novel biocompatible materials with specific functional properties. As analytical techniques advance, scientists continue to uncover new aspects of this interesting compound's behavior and potential uses.

For researchers and industry professionals seeking high-quality Methyl 2,3-dihydroxybenzoate, it's important to verify supplier credentials and request comprehensive certificates of analysis. Reputable manufacturers typically provide detailed specifications including melting point (reported around 130-132°C), assay purity, and residual solvent content to ensure the material meets application requirements.